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Compound of Interest

Compound Name: 4-Hydroxy-5-nitronicotinic acid

Cat. No.: B1322084

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxy-5-nitronicotinic acid, systematically known by its IUPAC name 5-nitro-4-oxo-1H-
pyridine-3-carboxylic acid, is a heterocyclic organic compound.[1] Its structure, featuring a
pyridine core with hydroxyl, nitro, and carboxylic acid functional groups, suggests its potential
as a versatile building block in medicinal chemistry and materials science. This document
provides a comprehensive overview of its known properties.

Chemical Identity and Synonyms

The compound is identified by the CAS Number 911461-03-5.[1] For clarity in research and
documentation, it is crucial to recognize its various synonyms:

e 4-HYDROXY-5-NITROPYRIDINE-3-CARBOXYLIC ACID[1]
e 5-nitro-4-oxo-1H-pyridine-3-carboxylic acid[1]

Physicochemical Properties

A summary of the key computed physicochemical properties of 4-Hydroxy-5-nitronicotinic
acid is presented in the table below, with data sourced from the PubChem database.[1]
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Property Value Source
Molecular Formula C6H4N205 PubChem[1]
Molecular Weight 184.11 g/mol PubChem[1]
XLogP3 0.5 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem
Hydrogen Bond Acceptor

Count 5 PubChem
Rotatable Bond Count 1 PubChem
Exact Mass 184.01202123 g/mol PubChem[1]
Monoisotopic Mass 184.01202123 g/mol PubChem[1]
Topological Polar Surface Area 112 A2 PubChem[1]
Heavy Atom Count 13 PubChem
Complexity 349 PubChem[1]

Experimental Protocols

A detailed, experimentally validated protocol for the synthesis of 4-Hydroxy-5-nitronicotinic
acid is not readily available in the public domain literature. However, the synthesis of
structurally related compounds, such as substituted 4-oxo-1,4-dihydropyridine-3-carboxylates,
often involves multi-step reaction sequences. One potential, though unverified, synthetic
approach could be the nitration of a 4-hydroxynicotinic acid precursor. General methods for the
synthesis of similar pyridine derivatives often utilize condensation and cyclization reactions.[2]

[3]
Hypothetical Synthesis Workflow:

Based on general organic chemistry principles and syntheses of analogous compounds, a
possible workflow for the preparation of 4-Hydroxy-5-nitronicotinic acid could be
conceptualized as follows. It is critical to note that this is a theoretical pathway and has not
been experimentally validated.
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Conceptual Synthesis Workflow
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Caption: A conceptual workflow for the synthesis of 4-Hydroxy-5-nitronicotinic acid.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific data in published literature detailing the biological activity or
the involvement of 4-Hydroxy-5-nitronicotinic acid in any signaling pathways. The biological
roles of many nitropyridine derivatives are an active area of research.[4] Derivatives of nicotinic
acid have been investigated for a range of bioactivities, including anti-inflammatory and
antimicrobial properties. However, without experimental data for the title compound, any
discussion of its biological function remains speculative.
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Logical Relationship for Investigating Biological Activity:

Should this compound become available for screening, a logical workflow for investigating its
potential biological activity is outlined below.

Biological Activity Investigation Workflow
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Caption: A logical workflow for the investigation of the biological activity of a novel compound.

Conclusion
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4-Hydroxy-5-nitronicotinic acid is a well-defined chemical entity with known physicochemical
properties. However, there is a significant gap in the publicly available scientific literature
regarding its synthesis and biological function. The information provided herein serves as a
foundational guide for researchers interested in this molecule. Further experimental
investigation is required to elucidate a reliable synthetic route and to explore its potential
applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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